Cas no 1261951-78-3 (2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol)

• Product Name: 2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol
• CAS No: 1261951-78-3
• MF: C₁₅H₁₂ClFO₃
• MW: 294.705387115479
• MDL: MFCD18315794
• CID: 2765620
• PubChem ID: 53221527
• Update Time: 2025-11-02

2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]PHENOL
• 1261951-78-3
• MFCD18315794
• 2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%
• DTXSID20686168
• Ethyl 4'-chloro-3-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol

• MDL： MFCD18315794
• Inchi： 1S/C15H12ClFO3/c1-2-20-15(19)11-5-3-9(7-13(11)17)10-4-6-12(16)14(18)8-10/h3-8,18H,2H2,1H3
• InChI Key： QSVVVGAVZUESGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(C(=O)OCC)=C(C=1)F

Computed Properties

• Exact Mass: 294.0459001Da
• Monoisotopic Mass: 294.0459001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol

Comprehensive Overview of 2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol (CAS No. 1261951-78-3)

2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol (CAS No. 1261951-78-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorophenol and fluorophenyl moieties, serves as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring an ethoxycarbonyl group, enhances its versatility in chemical reactions, making it a valuable asset in modern synthetic chemistry.

The growing interest in 2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its ability to act as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics. With the rise of precision medicine and sustainable agriculture, this compound aligns perfectly with current industry trends, addressing the demand for innovative solutions in these fields.

One of the most frequently asked questions about CAS No. 1261951-78-3 revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, while remaining stable at room temperature. These properties make it suitable for laboratory-scale experiments and industrial applications, where consistency and reliability are paramount.

In the context of green chemistry, 2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol has been explored for its potential to reduce environmental impact. Its efficient synthesis pathways and minimal byproduct generation align with the principles of sustainable chemical production. This aspect is particularly relevant today, as industries strive to meet stricter environmental regulations and consumer expectations for eco-friendly products.

The compound's role in material science is another area of active research. Its incorporation into polymeric matrices and nanomaterials has shown promise in enhancing material properties such as thermal stability and mechanical strength. These advancements are critical for developing next-generation materials for electronics, coatings, and other high-performance applications.

From a commercial perspective, the global market for 2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol is expected to grow steadily, driven by its expanding applications. Suppliers and manufacturers are increasingly focusing on improving production efficiency and purity levels to meet the demands of diverse industries. Quality control measures, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) analysis, ensure that the compound meets stringent industry standards.

In summary, 2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol (CAS No. 1261951-78-3) represents a cutting-edge chemical entity with broad applicability across multiple sectors. Its unique structural features, combined with its alignment with contemporary trends like sustainability and innovation, position it as a compound of significant scientific and industrial interest. As research continues to uncover new possibilities, its role in shaping future technologies is likely to expand even further.